Cas no 147489-27-8 (1,2-Pyrrolidinedicarboxylic acid, 4-oxo-, 2-(1,1-dimethylethyl)1-(phenylmethyl) ester, (2S)-)

• Product Name: 1,2-Pyrrolidinedicarboxylic acid, 4-oxo-, 2-(1,1-dimethylethyl)1-(phenylmethyl) ester, (2S)-
• CAS No: 147489-27-8
• MF: C₁₇H₂₁NO₅
• MW: 319.352345228195
• CID: 1318557
• PubChem ID: 11823334
• Update Time: 2025-07-20

1,2-Pyrrolidinedicarboxylic acid, 4-oxo-, 2-(1,1-dimethylethyl)1-(phenylmethyl) ester, (2S)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Pyrrolidinedicarboxylic acid, 4-oxo-, 2-(1,1-dimethylethyl)1-(phenylmethyl) ester, (2S)-
• (S)-1-benzyl 2-tert-butyl 4-oxopyrrolidine-1,2-dicarboxylate
• 1-BENZYL 2-TERT-BUTYL (2S)-4-OXOPYRROLIDINE-1,2-DICARBOXYLATE
• (S)-1-BENZYL2-TERT-BUTYL4-OXOPYRROLIDINE-1,2-DICARBOXYLATE
• DB-179541
• 1-O-benzyl 2-O-tert-butyl (2S)-4-oxopyrrolidine-1,2-dicarboxylate
• N-benzyloxycarbonyl-4-oxoproline t-butyl ester
• (S)-1-Benzyl 2-t-butyl 4-oxopyrrolidine-1,2-dicarboxylate
• P17849
• 147489-27-8
• 1,2-Pyrrolidinedicarboxylic acid, 4-oxo-, 2-(1,1-dimethylethyl) 1-(phenylmethyl) ester, (2S)-
• 1-Benzyl 2-(tert-butyl) (S)-4-oxopyrrolidine-1,2-dicarboxylate
• MFCD11975840

• MDL： MFCD11975840
• Inchi： 1S/C17H21NO5/c1-17(2,3)23-15(20)14-9-13(19)10-18(14)16(21)22-11-12-7-5-4-6-8-12/h4-8,14H,9-11H2,1-3H3/t14-/m0/s1
• InChI Key： UOZXRTSYHFCTJZ-AWEZNQCLSA-N
• SMILES： O(C(C)(C)C)C([C@@H]1CC(CN1C(=O)OCC1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 319.14203
• Monoisotopic Mass: 319.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 72.9Ų

Experimental Properties

• PSA: 72.91

Additional information on 1,2-Pyrrolidinedicarboxylic acid, 4-oxo-, 2-(1,1-dimethylethyl)1-(phenylmethyl) ester, (2S)-

Comprehensive Overview of 1,2-Pyrrolidinedicarboxylic acid, 4-oxo-, 2-(1,1-dimethylethyl)1-(phenylmethyl) ester, (2S)- (CAS No. 147489-27-8)

The compound 1,2-Pyrrolidinedicarboxylic acid, 4-oxo-, 2-(1,1-dimethylethyl)1-(phenylmethyl) ester, (2S)- (CAS No. 147489-27-8) is a specialized chiral derivative of pyrrolidine, widely recognized for its applications in asymmetric synthesis and pharmaceutical intermediates. Its unique structure, featuring a 4-oxo group and a tert-butyl ester, makes it a valuable building block in organic chemistry. Researchers and industries are increasingly interested in this compound due to its potential in drug discovery and fine chemical production.

In recent years, the demand for chiral compounds like (2S)-1,2-Pyrrolidinedicarboxylic acid derivatives has surged, driven by advancements in enantioselective catalysis and green chemistry. The phenylmethyl ester moiety enhances its solubility and reactivity, making it suitable for coupling reactions. This aligns with the growing trend of sustainable synthesis methods, a hot topic in academic and industrial circles. Users often search for "chiral pyrrolidine derivatives" or "asymmetric synthesis intermediates," reflecting the compound's relevance in modern research.

The stereochemistry of (2S)-1,2-Pyrrolidinedicarboxylic acid is critical for its function. The 2S configuration ensures high enantiomeric purity, a key factor in producing optically active pharmaceuticals. This specificity addresses common queries such as "how to achieve high enantioselectivity" or "best chiral auxiliaries for drug synthesis." Additionally, the 4-oxo group provides a reactive site for further modifications, enabling the creation of diverse molecular architectures.

From a technical perspective, the tert-butyl ester group in CAS No. 147489-27-8 offers stability under acidic conditions, a feature highly valued in multi-step syntheses. This property is frequently discussed in forums focusing on "protecting group strategies" or "ester hydrolysis optimization." The compound's compatibility with various reagents, such as Grignard compounds or reducing agents, further broadens its utility. These attributes make it a versatile tool for chemists exploring "new synthetic methodologies."

In the context of industrial applications, 1,2-Pyrrolidinedicarboxylic acid derivatives are often employed in the production of bioactive molecules. The phenylmethyl substituent, for instance, can influence the lipophilicity of target compounds, a parameter crucial in drug design. Searches like "improving drug bioavailability" or "modifying pharmacokinetics" highlight the intersection of this compound with cutting-edge pharmaceutical research. Its role in peptidomimetics and enzyme inhibitors is another area of active investigation.

Quality control and analytical characterization of CAS No. 147489-27-8 are also critical topics. Techniques such as HPLC, NMR, and mass spectrometry are routinely used to verify its purity and stereochemical integrity. Researchers often seek information on "analytical methods for chiral purity" or "spectroscopic data for pyrrolidine derivatives," underscoring the need for reliable reference standards. Suppliers and manufacturers emphasize batch-to-batch consistency to meet the stringent requirements of pharmaceutical clients.

Looking ahead, the compound's potential in emerging fields like "biocatalysis" and "flow chemistry" is gaining attention. Its modular structure allows for integration into continuous manufacturing processes, aligning with the industry's shift toward automation and efficiency. Environmental considerations, such as "reducing solvent waste" or "catalyst recycling," further drive innovation in its applications. As synthetic strategies evolve, 1,2-Pyrrolidinedicarboxylic acid, 4-oxo-, 2-(1,1-dimethylethyl)1-(phenylmethyl) ester, (2S)- is poised to remain a cornerstone of advanced chemical synthesis.